![molecular formula C6H4N4O B1678762 Nicotinoyl azide CAS No. 4013-72-3](/img/structure/B1678762.png)
Nicotinoyl azide
Overview
Description
Nicotinoyl azide is a synthetic intermediate capable of forming high energy intermediates known to form C-8 adducts with adenosine and guanosine . It has a molecular weight of 148.12 and its molecular formula is C6H4N4O .
Synthesis Analysis
This compound has been generated from the photodecomposition of this compound . This process involves oxyphosphonium-type activation and it is based upon the use of this compound, a cheap and easily accessible azide ion source .
Molecular Structure Analysis
This compound adopts a closed-shell singlet ground state stabilized by significant N ···O interactions .
Chemical Reactions Analysis
When this compound is hit with light, it undergoes a rapid chemical reaction to form adducts with solvent-exposed guanosines and adenosines on a folded RNA . This reaction is part of a method called light-activated structural examination of RNA (LASER), which is used for probing the solvent accessibility of purine nucleobases .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 148.12 and its molecular formula is C6H4N4O . It appears as a solid, white to off-white in color .
Scientific Research Applications
Spectroscopic Characterization in Nucleobase Solvent Accessibility
Nicotinoyl nitrene, generated from the photodecomposition of nicotinoyl azide, is used as a key intermediate in probing nucleobase solvent accessibility inside cells. This application is crucial in understanding the interactions of nucleobases with solvents at a molecular level (Liu et al., 2019).
Synthesis of Radiosensitizers
This compound serves as an acetylating agent in the synthesis of nicotinoylamino acid compounds. These compounds have shown significant radiosensitizing effects, which is vital for enhancing the efficacy of radiotherapy in cancer treatment (Qin et al., 2008).
DNA-Binding Property Study
This compound derivatives are used to modify the properties of nicotinic acid for better application in DNA-binding studies. These derivatives help in exploring the interactions of molecules with DNA, which is fundamental in the field of genetics and molecular biology (Zhao & Lu, 2017).
Neuropsychotropic Properties Exploration
Research into amino derivatives of nicotinic acid, including this compound derivatives, contributes to the understanding of their significant neuropsychotropic properties. This research is vital for the development of treatments for various neurological and psychological disorders (Kuznetsova et al., 1989).
Spin-labeled Analog Synthesis
This compound is used in the synthesis of spin-labeled analogs of nicotinamide. These compounds are essential for research in magnetic resonance imaging and other applications requiring spin labels (Lifshits et al., 1976).
Structural Characterization and Inhibitor Study
Nicotinoyl chloride derivatives, synthesized using this compound, play a role in structural characterization and inhibitor studies. These studies contribute to the development of antimicrobial agents and understanding the mechanism of biological processes (Burnett, Johnston, & Green, 2015).
Modification of Pyrimidine Nucleos
osidesNicotinoyl chloride, synthesized from this compound, is used for the modification of pyrimidine nucleosides. This modification is significant in the field of biochemistry, particularly in understanding the interactions and functions of nucleosides at a cellular level (Makutova et al., 1995).
Synthesis of Bladder Cancer Biomarkers
The synthesis of nicotinuric acid, a biomarker for early detection of bladder cancer, involves this compound. This synthesis is crucial for developing diagnostic methods for early detection of bladder cancer, which is key to effective treatment (El-Kashef et al., 2018).
Synthesis of Anti-Inflammatory Compounds
This compound is used in the synthesis of N-(Nicotinoyl) 3,5-dimethyl-4-(N-4-sulfamoylazo)-1,2-diazole, which has been evaluated for its anti-inflammatory activity. This synthesis and evaluation are important for the development of new anti-inflammatory drugs (Malik, 2013).
Skin Pigmentation Inhibition
N-Nicotinoyl dopamine, a derivative of this compound, inhibits melanosome transfer in skin cells, thereby reducing skin pigmentation. This application is particularly relevant in the cosmetic industry for skin whitening products and treatment of skin disorders related to pigmentation (Kim, Hwang, & Kim, 2015).
Mechanism of Action
Target of Action
Nicotinoyl azide is known to interact with purine nucleobases, specifically adenosine and guanosine . These nucleobases play crucial roles in various biological processes, including protein synthesis and signal transduction.
Mode of Action
Upon activation by light, this compound transitions to a highly reactive nitrenium ion . This ion is capable of forming high-energy intermediates that interact with the C-8 position of electron-rich purine nucleobases . This interaction can lead to significant changes in the structure and function of the targeted nucleobases.
Biochemical Pathways
It’s known that the compound’s interaction with purine nucleobases can influence rna structures and functions . This can potentially affect various biochemical pathways that rely on RNA for gene regulation and protein synthesis.
Pharmacokinetics
Its solubility and reactivity suggest that it might have significant bioavailability .
Result of Action
The interaction of this compound with purine nucleobases can lead to changes in RNA structure and function . This can result in alterations in gene regulation and protein synthesis, potentially influencing various cellular processes. In addition, this compound derivatives have been shown to possess significant neuropsychotropic properties .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its reactivity is dependent on light activation . Furthermore, the compound’s action might be affected by the cellular environment, including the presence of other molecules and ions, pH levels, and temperature.
Future Directions
Recent advances in RNA structure-probing methods have started to yield important biological insights. The use of nicotinoyl azide in these methods, such as LASER, has been instrumental in these developments . Future directions for development include the creation of the next generation of RNA structure-probing technologies of higher sensitivity and resolution, which could then be applied in increasingly physiologically relevant studies .
Biochemical Analysis
Biochemical Properties
Nicotinoyl azide interacts with purine nucleobases, specifically adenosine and guanosine . Upon light activation, it becomes highly reactive and forms adducts with solvent-exposed areas of these purine residues . This interaction allows researchers to monitor solvent accessibility and identify rapid structural changes in RNA .
Cellular Effects
The effects of this compound on cells are primarily observed in the context of RNA structures. It helps in identifying cellular RNA-protein interactions and unique intracellular RNA structures
Molecular Mechanism
The molecular mechanism of this compound involves its light-activated transformation into a highly reactive species that interacts with purine nucleobases . This interaction occurs at both single-stranded and double-stranded nucleotides, provided these nucleotides are not protected by RNA tertiary structure or RNA-protein interactions .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound is used to accurately monitor solvent accessibility and identify rapid structural changes in RNA
properties
IUPAC Name |
pyridine-3-carbonyl azide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N4O/c7-10-9-6(11)5-2-1-3-8-4-5/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNSIOEUWGZNHAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(=O)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10193159 | |
Record name | Nicotinoyl azide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10193159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4013-72-3 | |
Record name | 3-Pyridinecarbonyl azide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4013-72-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Nicotinoyl azide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004013723 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Nicotinoyl azide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10193159 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of Nicotinoyl azide in organic synthesis?
A1: this compound acts as an efficient azide ion source in the Mitsunobu reaction, facilitating the conversion of alcohols into azides. [, ] This one-pot transformation offers a practical and straightforward approach to azide synthesis.
Q2: How does this compound enable the study of biomolecules?
A2: Upon photodecomposition, this compound yields Nicotinoyl nitrene. This reactive intermediate serves as a probe to investigate nucleobase solvent accessibility within cells, providing valuable insights into biomolecular structure and interactions. [, ]
Q3: What is known about the structure and spectroscopic characteristics of Nicotinoyl nitrene, the photodecomposition product of this compound?
A3: Matrix isolation infrared (IR) spectroscopy studies at 15K reveal that Nicotinoyl nitrene exists in a closed-shell singlet ground state. This state is stabilized by a significant intramolecular interaction between the nitrene nitrogen and the carbonyl oxygen. [] These findings were further supported by computational analysis at the CBS-QB3 level of theory.
Q4: How does this compound contribute to the synthesis of biologically relevant compounds?
A4: this compound plays a crucial role in synthesizing selectively protected derivatives of 5,7-dihydroxycoumarins. [] These derivatives are valuable precursors in the development of anti-HIV agents, specifically dimethylpyranocoumarins. This method streamlines the synthesis process, potentially leading to more efficient drug development.
Q5: Are there any regioselective reactions observed with this compound in coumarin synthesis?
A5: Interestingly, nicotinoylation of 5,7-dihydroxy-4-phenylcoumarin with either Nicotinoyl benzotriazole or this compound results in the selective formation of the 5-O protected ester. [] This selectivity differs from what's observed with 4-alkylcoumarins, highlighting the influence of substrate structure on reactivity.
Q6: Beyond its use in synthesis, what other applications have been explored for this compound?
A6: Research has explored the use of bis(3-pyridyl)ureas, synthesized from this compound, in supramolecular chemistry. [] These compounds, with varying spacer groups, exhibit interesting self-assembly properties, including the formation of gels and coordination polymers with silver(I) salts.
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